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Compound of Interest

Compound Name: 5-Hexynal

Cat. No.: B1336286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity 5-
Hexynal, a critical reagent in pharmaceutical research, particularly as a versatile PROTAC

linker.[1] This document outlines key specifications from various suppliers, details analytical

methodologies for purity assessment, and presents logical workflows for quality control and

supplier selection.

Commercial Availability of 5-Hexynal
High-purity 5-Hexynal is available from several chemical suppliers catering to the research and

pharmaceutical development sectors. While specific purity guarantees can vary and are often

lot-dependent, the suppliers listed below are primary sources for this compound. For precise

purity data, it is always recommended to request a lot-specific Certificate of Analysis (CoA)

from the supplier.
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Supplier Product Name CAS Number
Molecular
Formula

Notes

MedChemExpres

s (MCE)
5-Hexynal 29329-03-1 C₆H₈O

Marketed as a

PROTAC linker

for research use.

[1][2]

BLD Pharm Hex-5-ynal 29329-03-1 C₆H₈O

Listed for

research use

with storage

conditions

specified as

under -20°C in

an inert

atmosphere.[3]

Chemsrc hex-5-ynal 29329-03-1 C₆H₈O

Platform lists

various

suppliers, with

some indicating

purities such as

98.0%.[4]

Quality Control and Purity Assessment
The purity of 5-Hexynal is crucial for its application in sensitive downstream applications like

drug discovery, as impurities can lead to undesirable side reactions and affect experimental

outcomes. The primary analytical methods for determining the purity of small organic molecules

like 5-Hexynal are Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
This protocol is a representative method for the analysis of 5-Hexynal purity and is based on

established methods for similar volatile aldehydes.
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Objective: To determine the purity of a 5-Hexynal sample by quantifying the main component

and detecting any volatile impurities.

Instrumentation:

Gas Chromatograph (GC) system equipped with a Flame Ionization Detector (FID).

Capillary column: A polar stationary phase, such as one containing polyethylene glycol

(PEG), is recommended for good separation of aldehydes and related compounds. A

common choice would be a DB-WAX or similar column (e.g., 30 m x 0.25 mm ID x 0.25 µm

film thickness).

Carrier gas: High-purity nitrogen or helium.

Reagents:

5-Hexynal sample

High-purity solvent for dilution (e.g., dichloromethane or hexane, ensuring it does not co-

elute with the analyte)

Procedure:

Sample Preparation:

Prepare a stock solution of the 5-Hexynal sample by accurately weighing a small amount

and dissolving it in a known volume of the chosen solvent. A typical concentration would

be in the range of 100-1000 µg/mL.

GC Instrument Setup:

Inlet Temperature: 250 °C

Detector Temperature: 270 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.
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Ramp: Increase temperature at a rate of 10 °C/min to 230 °C.

Final hold: Hold at 230 °C for 5 minutes.

Carrier Gas Flow Rate: Set to the column manufacturer's recommendation (typically

around 1-2 mL/min).

Injection Volume: 1 µL

Split Ratio: 50:1 (can be adjusted based on sample concentration)

Analysis:

Inject the prepared sample into the GC system.

Record the chromatogram.

Data Interpretation:

The purity of 5-Hexynal is typically determined by the area percent method. The area of

the peak corresponding to 5-Hexynal is divided by the total area of all peaks in the

chromatogram and multiplied by 100.

Purity (%) = (Area of 5-Hexynal Peak / Total Area of All Peaks) x 100

Peak identification should be confirmed by running a standard of known 5-Hexynal or by

Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the mass of the eluting

peak.

Structural Confirmation by NMR Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 5-
Hexynal and identifying any structural isomers or non-volatile impurities. Spectral data for 5-
Hexynal is available in public databases like PubChem for comparison.[5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key logical and experimental workflows relevant to the

procurement and use of high-purity 5-Hexynal in a research setting.
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Figure 1: Quality Control Workflow for Commercial 5-Hexynal
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Figure 2: Supplier Selection Logic for 5-Hexynal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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